Cas no 1329568-86-6 (Protionamide-d5 Sulfoxide)

• Product Name: Protionamide-d5 Sulfoxide
• CAS No: 1329568-86-6
• MF: C₉H₁₄N₂OS
• MW: 203.316069126129
• CID: 4551735
• Update Time: 2025-11-02

Protionamide-d5 Sulfoxide Chemical and Physical Properties

Names and Identifiers

• Protionamide-d5 Sulfoxide
• [2-(2,2,3,3,3-pentadeuteriopropyl)pyridin-4-yl]-sulfinylmethanamine

• Inchi： 1S/C9H14N2OS/c1-2-3-8-6-9(4-5-11-8)13(12)7-10/h4-6H,2-3,7,10H2,1H3/i1D3,2D2
• InChI Key： CSZPXPBDCPNBPN-ZBJDZAJPSA-N
• SMILES： C(S(C1C=CN=C(CC([2H])([2H])C([2H])([2H])[2H])C=1)=O)N

Additional information on Protionamide-d5 Sulfoxide

Protionamide-d5 Sulfoxide (CAS No. 1329568-86-6): A Comprehensive Overview

Protionamide-d5 Sulfoxide (CAS No. 1329568-86-6) is a deuterated derivative of protionamide sulfoxide, a compound of significant interest in pharmaceutical research and analytical chemistry. This isotopically labeled compound is widely used as an internal standard in mass spectrometry and other analytical techniques, ensuring accurate quantification and reliable results. The incorporation of five deuterium atoms (Protionamide-d5) enhances its stability and makes it indispensable in metabolic studies and drug development.

The chemical structure of Protionamide-d5 Sulfoxide features a sulfoxide group, which plays a crucial role in its reactivity and applications. Researchers often utilize this compound to study the metabolic pathways of protionamide, a key agent in therapeutic regimens. Its deuterated form, Protionamide-d5, is particularly valuable for tracing and quantifying metabolites in complex biological matrices, addressing the growing demand for precision in pharmacokinetic studies.

In recent years, the demand for deuterated compounds like Protionamide-d5 Sulfoxide has surged, driven by advancements in LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) technologies. These techniques are pivotal in drug discovery and development, where accurate metabolite tracking is essential. The compound’s unique properties also make it a subject of interest in stable isotope labeling research, a hot topic in modern analytical chemistry.

One of the most frequently asked questions about Protionamide-d5 Sulfoxide is its role in drug metabolism studies. Scientists leverage its isotopic purity to differentiate between endogenous and exogenous compounds, a critical step in understanding drug interactions and efficacy. Additionally, its application in quality control for pharmaceutical formulations highlights its importance in ensuring product safety and compliance with regulatory standards.

The synthesis of Protionamide-d5 Sulfoxide involves meticulous steps to achieve high isotopic enrichment and chemical purity. This process is tailored to meet the stringent requirements of analytical laboratories and pharmaceutical companies. As the industry shifts toward more personalized medicine, the need for reliable isotopic standards like Protionamide-d5 continues to grow, reflecting broader trends in precision medicine and biomarker research.

From a market perspective, Protionamide-d5 Sulfoxide is part of a rapidly expanding segment of the life sciences reagents industry. Its applications span clinical diagnostics, academic research, and industrial drug development, making it a versatile tool for scientists worldwide. With increasing investments in proteomics and metabolomics, the compound’s relevance is expected to rise further, aligning with the global push for innovative therapeutic solutions.

In summary, Protionamide-d5 Sulfoxide (CAS No. 1329568-86-6) is a vital reagent in modern scientific research, offering unparalleled accuracy in analytical applications. Its role in drug metabolism, stable isotope labeling, and pharmaceutical quality control underscores its significance in advancing both academic and industrial research. As the scientific community continues to explore new frontiers in precision medicine, compounds like Protionamide-d5 will remain at the forefront of innovation.